Cas no 2094847-99-9 (1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate)

• Product Name: 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate
• CAS No: 2094847-99-9
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5408718
• PubChem ID: 121582264
• Update Time: 2025-10-28

1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7521876
• Z2737383529
• 1-(prop-2-enoyl)azetidin-3-yl N-(propan-2-yl)carbamate
• AKOS033850091
• 2094847-99-9
• (1-prop-2-enoylazetidin-3-yl) N-propan-2-ylcarbamate
• 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate

• Inchi： 1S/C10H16N2O3/c1-4-9(13)12-5-8(6-12)15-10(14)11-7(2)3/h4,7-8H,1,5-6H2,2-3H3,(H,11,14)
• InChI Key： PYWNOHYGBIKASD-UHFFFAOYSA-N
• SMILES： C(OC1CN(C(=O)C=C)C1)(=O)NC(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.1±22.0 °C(Predicted)
• pka: 12.30±0.46(Predicted)

Additional information on 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate

1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate: A Comprehensive Overview

The compound with CAS No 2094847-99-9, known as 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and agricultural chemistry. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound, providing a comprehensive understanding of its significance in contemporary research.

Structure and Synthesis

The molecular structure of 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate is characterized by a combination of an azetidine ring, a carbamate group, and an acetylenic moiety. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's rigidity and potential bioactivity. The carbamate group, on the other hand, is known for its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The acetylenic moiety introduces additional electronic and steric effects, further enhancing the compound's versatility.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed various methodologies, including nucleophilic substitution reactions and catalytic cross-coupling techniques, to construct the azetidine ring and functionalize it with the carbamate group. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring analogs with enhanced bioactivity.

Chemical Properties and Stability

Understanding the chemical properties of 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate is crucial for its application in various fields. The compound exhibits moderate stability under physiological conditions, making it suitable for use in drug delivery systems. Its solubility in organic solvents and limited aqueous solubility suggest that it may require formulation strategies such as lipid-based delivery or polymeric encapsulation to enhance bioavailability.

Preliminary studies on the thermal stability of this compound indicate that it can withstand mild heating without significant degradation, which is advantageous for processes such as crystallization and purification. However, exposure to strong acids or bases may lead to hydrolysis of the carbamate group, highlighting the need for careful handling during storage and transportation.

Applications in Drug Development

The potential applications of 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate in drug development are vast and promising. Its unique combination of structural features makes it an attractive candidate for designing bioactive molecules targeting various therapeutic areas. For instance, researchers have explored its use as a prodrug precursor due to its ability to undergo controlled cleavage under specific physiological conditions.

In recent years, there has been growing interest in leveraging this compound's properties for developing drugs targeting central nervous system disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit potent activity against neurodegenerative diseases such as Alzheimer's disease by modulating key enzymes involved in amyloid-beta production.

Moreover, its role as an intermediate in the synthesis of more complex molecules has been widely recognized. By incorporating this compound into larger molecular frameworks, chemists can create compounds with enhanced selectivity and efficacy against specific biological targets.

Recent Research Advancements

The scientific community has made remarkable progress in understanding the behavior and utility of 1-(1-Oxo-2-propen-1-yl)-3-azetidinyl N-(1-methylethyl)carbamate over the past few years. One notable advancement involves the use of computational chemistry techniques to predict its binding affinity towards various protein targets. These computational models have significantly accelerated drug discovery efforts by enabling researchers to design more effective analogs with improved pharmacodynamic properties.

In addition to its pharmaceutical applications, this compound has also found relevance in agricultural chemistry. Recent studies have explored its potential as a plant growth regulator capable of enhancing crop yields under stress conditions such as drought or salinity. Field trials conducted in controlled environments have shown promising results, suggesting that this compound could play a pivotal role in sustainable agriculture practices.

Another exciting area of research involves the use of this compound in materials science. Its ability to form stable covalent bonds with other organic molecules has led to its exploration as a building block for constructing advanced materials such as biodegradable polymers and stimuli-responsive hydrogels.

Conclusion

In summary, CAS No 2094847-99-9, or 1-(1-Oxo-2-propen-1-yliN-(1-methylethyl)carbamate, stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmaceuticals, agriculture, and materials science.

As research continues to uncover new insights into this compound's properties and functionalities, it is likely that we will witness even more groundbreaking applications emerging from its study. For professionals working at the intersection of chemistry and biology, understanding the intricacies of this molecule will undoubtedly prove invaluable in driving forward cutting-edge discoveries that benefit society at large.